diethyl [(methylamino)methyl]phosphonate

Specification

• CAS No.: 77225-68-4
• Molecular Formula: C6H16NO3P
• Molecular Weight: 181.2

Introduction

Property	Diethyl [(Methylamino)methyl]phosphonate	Diethyl [(6-Aminopyridin-3-yl)methyl]phosphonate
Molecular Formula	C₆H₁₆NO₃P	C₁₀H₁₇N₂O₃P
Molecular Weight (g/mol)	181.16	244.23
Functional Group	-CH₂NHCH₃	-CH₂(C₅H₄N₂)
Potential Applications	Ligand synthesis, catalysis	Agrochemical intermediates

The methylamino group enhances nucleophilicity, making the compound a candidate for coordination chemistry and asymmetric catalysis.

Synthetic Methodologies

While no direct synthesis of diethyl [(methylamino)methyl]phosphonate is documented, patents for analogous phosphonates suggest viable routes.

Challenges in Synthesis

• Stability: Methylamino groups may undergo undesired side reactions (e.g., oxidation or dimerization) under high-temperature conditions.

• Purification: Separation from byproducts like aluminum salts requires vacuum distillation or chromatographic techniques.

Industrial Applications and Research Trends

Phosphonates with aminoalkyl substituents are gaining traction in:

Agrochemical Development

Diethyl methyl-phosphonite is a precursor to glufosinate-ammonium, a broad-spectrum herbicide. Introducing a methylamino group could enhance herbicidal activity or modify soil adsorption properties.

Coordination Chemistry

The methylamino moiety acts as a Lewis base, enabling chelation with transition metals. For example, phosphonate ligands facilitate asymmetric hydrogenation in catalytic systems.

Future Directions

• Synthetic Optimization: Developing low-temperature routes to prevent methylamino group degradation.

• Biological Screening: Evaluating herbicidal, antifungal, or anticancer activity in vitro.

• Coordination Polymers: Exploiting its bifunctional structure for metal-organic framework (MOF) design.